Cas no 1807113-44-5 (Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1807113-44-5
• MF: C₁₃H₁₃F₃N₂O₃
• MW: 302.249133825302
• CID: 4946324
• Update Time: 2025-05-21

Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H13F3N2O3/c1-2-20-11(19)5-10-8(6-17)3-4-9(7-18)12(10)21-13(14,15)16/h3-4H,2,5,7,18H2,1H3
• InChI Key： NZCDCLIPIKLGJW-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=CC=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 1.8
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate

Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate

Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate, with the CAS number 1807113-44-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenyl ring substituted with a trifluoromethoxy group, a cyano group, and an aminomethyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.

The synthesis of Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate involves a series of carefully designed organic reactions. The starting material is typically a substituted phenol, which undergoes nucleophilic substitution or coupling reactions to introduce the trifluoromethoxy group. Subsequent steps involve the introduction of the cyano and aminomethyl groups, followed by esterification to form the final product. The reaction conditions are optimized to ensure high yields and purity, making this compound suitable for further studies in various scientific domains.

Recent studies have highlighted the potential of Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate as a lead compound in drug discovery. Its structure exhibits promising pharmacokinetic properties, including good solubility and bioavailability, which are critical for drug candidates. Additionally, the presence of the trifluoromethoxy group imparts unique electronic and steric properties, enhancing its ability to interact with biological targets such as enzymes and receptors.

In terms of applications, this compound has shown potential in the development of anti-inflammatory agents. Research indicates that it can inhibit key inflammatory pathways, making it a candidate for treating conditions such as arthritis and other inflammatory diseases. Furthermore, its cyano group contributes to its stability and reactivity, enabling it to participate in various chemical transformations that are essential for drug metabolism studies.

The aminomethyl group in Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate plays a crucial role in its pharmacological activity. This group can act as a hydrogen bond donor or acceptor, facilitating interactions with biological macromolecules. Recent computational studies have revealed that this compound exhibits favorable binding affinities towards certain G-protein coupled receptors (GPCRs), suggesting its potential as a modulator in signaling pathways associated with neurological disorders.

From a materials science perspective, Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate has been explored as a building block for advanced polymers and nanomaterials. Its functional groups provide opportunities for cross-linking and self-assembling behaviors, which are desirable properties for creating stimuli-responsive materials. For instance, researchers have investigated its use in constructing hydrogels that exhibit pH-responsive swelling behavior, which could find applications in drug delivery systems.

The trifluoromethoxy group is another key feature of this compound that contributes to its versatility. This group not only enhances the compound's lipophilicity but also imparts resistance to metabolic degradation, making it more stable in biological environments. Recent advancements in fluorine chemistry have further expanded the utility of trifluoromethoxy-containing compounds in medicinal applications.

In conclusion, Ethyl 3-aminomethyl-6-cyano-2-(trifluoromethoxy)phenylacetate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both drug discovery and materials science research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.